Cas no 1933683-79-4 ((6R)-3-methyl-3,9-diazabicyclo4.2.1nonan-4-one)

• Product Name: (6R)-3-methyl-3,9-diazabicyclo4.2.1nonan-4-one
• CAS No: 1933683-79-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD29054830
• CID: 5182375
• PubChem ID: 121552303
• Update Time: 2025-05-21

(6R)-3-methyl-3,9-diazabicyclo4.2.1nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonan-4-one, 3-methyl-, (6R)-
• (6R)-3-methyl-3,9-diazabicyclo4.2.1nonan-4-one

• MDL： MFCD29054830
• Inchi： 1S/C8H14N2O/c1-10-5-7-3-2-6(9-7)4-8(10)11/h6-7,9H,2-5H2,1H3/t6-,7?/m1/s1
• InChI Key： QKAKLAFGBZQMLX-ULUSZKPHSA-N
• SMILES： C12N[C@]([H])(CC1)CC(=O)N(C)C2

Additional information on (6R)-3-methyl-3,9-diazabicyclo4.2.1nonan-4-one

Exploring (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one (CAS No. 1933683-79-4): Properties, Applications, and Market Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one (CAS No. 1933683-79-4) has emerged as a compound of significant interest. This bicyclic structure, featuring a unique diazabicyclo framework, offers a wealth of opportunities for drug discovery and material science applications. Researchers and industry professionals are increasingly focusing on this molecule due to its potential in addressing modern therapeutic challenges.

The 3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one scaffold presents intriguing stereochemical properties, with the (6R) configuration playing a crucial role in its biological activity. This chiral center contributes to the compound's selective interactions with biological targets, making it particularly valuable in the development of enantioselective pharmaceuticals. The growing demand for chiral drugs in treating complex diseases has placed compounds like (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one at the forefront of medicinal chemistry research.

Recent advancements in synthetic methodologies have made 1933683-79-4 more accessible to researchers. The compound's bicyclic structure offers enhanced stability compared to simpler heterocycles, while maintaining sufficient flexibility for molecular interactions. This balance between rigidity and adaptability makes it an excellent candidate for drug design, particularly in targeting protein-protein interactions that were previously considered "undruggable."

In pharmaceutical applications, (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one has shown promise as a building block for central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier, combined with the diazabicyclo moiety's affinity for neurological receptors, positions it as a valuable scaffold for developing treatments for neurodegenerative diseases. This aligns perfectly with current healthcare priorities addressing aging populations and cognitive disorders.

The compound's 3,9-diazabicyclo structure also exhibits potential in antimicrobial research, particularly in the fight against drug-resistant pathogens. As antibiotic resistance becomes a global health crisis, novel chemical entities like 1933683-79-4 are being investigated for their ability to circumvent existing resistance mechanisms. This application has gained significant attention in both academic and industrial research circles.

From a synthetic chemistry perspective, (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one presents interesting challenges and opportunities. The stereoselective synthesis of this bicyclic compound requires sophisticated catalytic systems, making it an excellent subject for methodological development. Recent publications have highlighted innovative approaches to constructing the diazabicyclo[4.2.1]nonane framework with high enantiopurity, reflecting the compound's importance in modern synthetic organic chemistry.

Market analysis indicates growing demand for 1933683-79-4 in both research and development settings. Pharmaceutical companies are increasingly incorporating such bicyclic scaffolds into their drug discovery pipelines, recognizing their potential to address unmet medical needs. The compound's versatility allows for diverse modifications, enabling the creation of libraries of derivatives for high-throughput screening programs.

Quality control and characterization of (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one require advanced analytical techniques. The compound's stereochemical purity is particularly critical, as even minor enantiomeric impurities can significantly affect biological activity. Modern chiral separation methods and spectroscopic techniques have become essential tools for researchers working with this diazabicyclo derivative.

Environmental considerations in the production and use of 1933683-79-4 have also come into focus. The pharmaceutical industry's shift toward greener chemistry has prompted the development of more sustainable synthetic routes to this and similar bicyclic compounds. These efforts align with broader sustainability goals while maintaining the high purity standards required for pharmaceutical applications.

Looking ahead, (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one is poised to play an increasingly important role in medicinal chemistry. Its unique structural features and demonstrated biological relevance make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this diazabicyclo scaffold, its significance in both academic and industrial settings is likely to grow substantially in the coming years.

The compound's potential extends beyond pharmaceuticals into materials science, where its bicyclic structure could contribute to the development of novel polymers or catalysts. This versatility underscores the importance of fundamental research into compounds like 1933683-79-4, as discoveries in one field often lead to unexpected breakthroughs in others.

For researchers and manufacturers working with (6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-4-one, staying informed about the latest developments is crucial. The scientific literature continues to reveal new synthetic approaches, biological activities, and potential applications for this fascinating diazabicyclo compound, making it an exciting area of ongoing investigation in the chemical sciences.